4-(2-chloro-1,1,2-trifluoroethoxy)benzaldehyde
Overview
Description
4-(2-chloro-1,1,2-trifluoroethoxy)benzaldehyde is a useful research compound. Its molecular formula is C9H6ClF3O2 and its molecular weight is 238.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-chloro-1,1,2-trifluoroethoxy)benzaldehyde involves the reaction of 2-chloro-1,1,2-trifluoroethanol with benzaldehyde in the presence of an acid catalyst to form the desired product.", "Starting Materials": [ "2-chloro-1,1,2-trifluoroethanol", "Benzaldehyde", "Acid catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add 2-chloro-1,1,2-trifluoroethanol to a reaction flask", "Add benzaldehyde to the reaction flask", "Add a small amount of acid catalyst to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer over anhydrous sodium sulfate", "Filter the solution and concentrate the solvent under reduced pressure", "Purify the product by recrystallization or column chromatography" ] } | |
CAS No. |
1579-53-9 |
Molecular Formula |
C9H6ClF3O2 |
Molecular Weight |
238.6 |
Purity |
95 |
Origin of Product |
United States |
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